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Compound of Interest

Compound Name: AG 555

Cat. No.: B1665056

Essential Safety and Handling Guide for AG 555

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the
compound AG 555. It includes detailed operational protocols, personal protective equipment
(PPE) requirements, and disposal plans to ensure the safety of laboratory personnel and the
environment.

Chemical Identifier and Properties

Property Value

(2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(3-
phenylpropyl)-2-propenamide

Chemical Name

Synonyms Tyrphostin AG 555, Tyrphostin B46
CAS Number 133550-34-2

Molecular Formula C19H18N203

Molecular Weight 322.36 g/mol

Appearance Powder

Solubility Soluble in DMSO and Ethanol
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Hazard Identification and Safety Precautions

AG 555 presents potential hazards that necessitate careful handling. One supplier classifies
the substance as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].
However, another supplier does not classify it as hazardous under the Globally Harmonized
System (GHS)[2]. Given this conflicting information, a cautious approach is strongly
recommended.

GHS Hazard Statements:
e H302: Harmful if swallowed[1].
e H410: Very toxic to aquatic life with long lasting effects[1].

GHS Precautionary Statements:

P264: Wash skin thoroughly after handling[1].
e P270: Do not eat, drink or smoke when using this product[1].
e P273: Avoid release to the environment[1].

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell[1].

e P330: Rinse mouth[1].
o P391: Collect spillage[1].

» P501: Dispose of contents/container to an approved waste disposal plant[1].

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling AG 555 to minimize exposure and ensure
personal safety.
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PPE Category Required Equipment

Specifications

Safety goggles with side-
Eye Protection ¥ 9089

Must be worn at all times to

protect against splashes and

shields
dust.
] ] Chemically resistant gloves
Hand Protection Protective gloves o )
(e.g., nitrile) are required.
] ] ) A lab coat or other protective
Body Protection Impervious clothing )
clothing should be worn.
Use in a well-ventilated area. A
) ) ] ) respirator may be necessary
Respiratory Protection Suitable respirator

for handling large quantities or

in case of aerosol formation.

Operational and Disposal Plans

Handling and Storage:

¢ Avoid inhalation, and contact with eyes and skin[1].

o Prevent dust and aerosol formation[1].

e Use in a well-ventilated area, preferably in a chemical fume hood[1].

» Store in a tightly sealed container in a cool, well-ventilated area[1].

« Recommended storage for the powder is at -20°CJ[1].

e If in solvent, store at -80°C[1].

Spill Cleanup Procedures:

o Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure

adequate ventilation[1].
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o Wear Full PPE: Before attempting cleanup, don all required personal protective
equipment[1].

o Contain the Spill: For liquid spills, absorb with a finely-powdered, liquid-binding material such
as diatomite or universal binders[1]. For solid spills, carefully sweep or vacuum the material,
avoiding dust generation.

o Decontaminate: Scrub the spill surface and any contaminated equipment with alcohol[1].

» Dispose of Waste: Collect all contaminated materials in a sealed container for disposal
according to regulations[1].

Disposal Plan:

e Dispose of AG 555 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations[1].

e Do not allow the product to enter drains or water courses[1].

o Contact a licensed professional waste disposal service to dispose of this material.
Experimental Protocols and Signaling Pathway
Experimental Protocol: Inhibition of Mo-MuLV Proviral DNA Integration

This protocol is based on a study demonstrating the inhibitory effect of AG 555 on Moloney
murine leukemia virus (Mo-MuLV) replication.

¢ Cell Culture: Culture NIH/3T3 uninfected cells and NIH/3T3-Mo-MuLV chronically infected
cells in appropriate media and conditions.

o Treatment: Prepare a stock solution of AG 555 in a suitable solvent (e.g., DMSO). Treat the
cells with a final concentration of 100 uM AG 555.

¢ Incubation: Incubate the cells for 1 hour at 37°C.

o Analysis: Following incubation, analyze the inhibition of Mo-MuLV proviral DNA integration
using appropriate molecular biology techniques.
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Signaling Pathway: AG 555 as an EGFR and MAP Kinase Pathway Inhibitor

AG 555 is a potent inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase. Its
mechanism of action involves the modulation of the MAP kinase signaling pathway.

Specifically, AG 555 has been shown to selectively induce the phosphorylation of INK and p38,
while not affecting ERK1/2 MAP kinase. This selective inhibition can suppress the transcription
of certain viral genes, such as Bovine Papillomavirus (BPV-1), through the binding of
phosphorylated Jun/ATF-2.
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Caption: AG 555 signaling pathway.

This diagram illustrates how AG 555 inhibits EGFR and selectively activates components of the
MAP kinase pathway, leading to the suppression of viral gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

